Cas no 101232-44-4 (Benzene, methyl-1,3-bis(phenylmethyl)-)

Benzene, methyl-1,3-bis(phenylmethyl)- structure
101232-44-4 structure
Product Name:Benzene, methyl-1,3-bis(phenylmethyl)-
CAS No:101232-44-4
MF:C21H20
MW:272.383505821228
CID:1128503
PubChem ID:15634635
Update Time:2025-04-20

Benzene, methyl-1,3-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, methyl-1,3-bis(phenylmethyl)-
    • 1,3-dibenzyl-2-methylbenzene
    • Benzene, 2-methyl-1,3-bis(phenylmethyl)-
    • 2,6-Dibenzyltoluene
    • UNII-EBP746972D
    • 101232-44-4
    • EBP746972D
    • Q27277095
    • Benzene, methyl-1,3-bis(phenylmethyl)- (9CI)
    • DTXSID70576065
    • 128753-32-2
    • 1,1'-[(2-Methyl-1,3-phenylene)bis(methylene)]dibenzene
    • Inchi: 1S/C21H20/c1-17-20(15-18-9-4-2-5-10-18)13-8-14-21(17)16-19-11-6-3-7-12-19/h2-14H,15-16H2,1H3
    • InChI Key: OSKNTTXXQQCIRN-UHFFFAOYSA-N
    • SMILES: C1(C)C(=CC=CC=1CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.1566
  • Monoisotopic Mass: 272.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 5.17660
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